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Abstract
Metolachlor, a widely utilized chloroacetanilide herbicide, has been the subject of extensive

toxicological evaluation to ascertain its potential risks to human health and the environment.

This technical guide provides a comprehensive overview of the toxicological profile of

Metolachlor and its principal metabolites. The document details its absorption, distribution,

metabolism, and excretion (ADME) characteristics, and systematically reviews findings from

acute, subchronic, and chronic toxicity studies. Furthermore, it delves into the specific

toxicological endpoints, including genotoxicity, carcinogenicity, reproductive and developmental

toxicity, and neurotoxicity. The underlying mechanisms of toxicity, primarily the inhibition of

very-long-chain fatty acid (VLCFA) synthesis, along with impacts on cellular signaling pathways

related to oxidative stress and endocrine function, are discussed. This guide is intended to be a

thorough resource, presenting quantitative data in structured tables for comparative analysis,

detailing experimental methodologies for key studies, and providing visual representations of

critical biological pathways and workflows to aid in research and development.
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Introduction
Metolachlor is a pre-emergent herbicide effective against a broad spectrum of annual grasses

and certain broadleaf weeds.[1] Its widespread agricultural use necessitates a thorough

understanding of its toxicological properties and those of its metabolites to ensure human and

environmental safety. The technical-grade Metolachlor is a racemic mixture of (S)- and (R)-

stereoisomers; however, the herbicidal activity is primarily associated with the S-isomer,

leading to the development of S-Metolachlor, an enriched formulation.[2] This guide

synthesizes the available toxicological data for both Metolachlor and S-Metolachlor, as

regulatory bodies often consider their toxicity profiles to be comparable.[3]

Absorption, Distribution, Metabolism, and Excretion
(ADME)
Studies in animal models, including rats, goats, and poultry, indicate that orally administered

Metolachlor is rapidly and extensively metabolized and subsequently eliminated from the body.

[4][5] The primary routes of excretion are through the urine and feces, with the majority of the

administered dose being cleared within 48 to 72 hours.[4][6] Unchanged Metolachlor is

generally not detected in excreta or tissues, highlighting the efficiency of its metabolic

conversion.[5][7]

Metabolism of Metolachlor is a complex process involving multiple enzymatic pathways,

including dechlorination, O-demethylation, N-dealkylation, and side-chain oxidation.[1][7] This

results in the formation of numerous metabolites. The major metabolites identified in

environmental and biological samples are Metolachlor ethanesulfonic acid (MESA) and

Metolachlor oxanilic acid (MOXA).[3][8] These metabolites are generally more water-soluble

than the parent compound. Other identified metabolites include CGA-37735, CGA-49751,

CGA-51202, and CGA-354743.[7][9]

The metabolic pathways involve both Phase I and Phase II reactions. Phase I reactions,

primarily mediated by cytochrome P450 (CYP) enzymes, include oxidative processes.[1] Phase

II reactions involve the conjugation of the metabolites with glutathione (GSH), catalyzed by

glutathione S-transferases (GSTs), to facilitate their excretion.[1][10]

Experimental Protocol: ADME Study in Rats
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A representative experimental design for an ADME study of Metolachlor in rats would involve

the following:

Test Animals: Male and female Sprague-Dawley rats.

Test Substance: Radiolabeled Metolachlor (e.g., ¹⁴C-labeled).

Dosing: Single oral gavage administration at different dose levels (e.g., a low dose

representing environmental exposure and a high dose to assess saturation of metabolic

pathways).

Sample Collection: Urine, feces, and exhaled air are collected at regular intervals (e.g., 6,

12, 24, 48, 72, 96, and 120 hours post-dosing). Blood samples are taken at various time

points to determine the pharmacokinetic profile. At the end of the study, tissues are collected

to assess for any residual radioactivity.

Analysis: Radioactivity in all samples is quantified using liquid scintillation counting.

Metabolite profiling in urine and feces is conducted using techniques such as High-

Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) or

Tandem Mass Spectrometry (MS/MS).[11]
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Figure 1. Simplified metabolic pathway of Metolachlor.

Toxicological Profile
Acute Toxicity
Metolachlor exhibits low acute toxicity via oral, dermal, and inhalation routes of exposure.[4]

[12] It is classified as EPA toxicity class III, requiring the "CAUTION" signal word on product

labels.[4] Signs of acute intoxication in humans can include abdominal cramps, anemia,

shortness of breath, dark urine, convulsions, diarrhea, jaundice, weakness, nausea, sweating,

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 14 Tech Support

https://pubmed.ncbi.nlm.nih.gov/12175163/
https://www.benchchem.com/product/b15553620/docs?utm_src=pdf-body-img#toxicological-profile-of-metolachlor-and-its-metabolites-an-in-depth-technical-guide
https://www.ncbi.nlm.nih.gov/books/NBK599435/?report=reader
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/MetolachlorMetaboliteCGA37735_Acetonitrile_1.htm
https://www.ncbi.nlm.nih.gov/books/NBK599435/?report=reader
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553620?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


and dizziness.[5] In animal studies, technical Metolachlor has been shown to be a skin

sensitizer in guinea pigs and causes slight eye and skin irritation in rabbits.[4][5]

Endpoint Species Route Value Reference

LD₅₀ Rat Oral
1200 - 2780

mg/kg
[4][5]

LD₅₀ Rat Dermal >2000 mg/kg [4][5]

LC₅₀ (4-hour) Rat Inhalation >4.3 mg/L [5]

Table 1: Acute Toxicity of Metolachlor

Subchronic and Chronic Toxicity
Repeated exposure to Metolachlor in subchronic and chronic studies has identified the liver

and decreased body weight as primary targets of toxicity.[12][13] In 90-day feeding studies with

rats, a No-Observed-Adverse-Effect Level (NOAEL) of approximately 90 mg/kg/day was

established.[4][5] In a two-year study in mice, a similar NOAEL was observed, with decreased

body weight gain noted at around 300 mg/kg/day.[4] In dogs, a one-year study established a

NOAEL of 9.7 mg/kg/day, with effects on body weight and liver enzymes observed at higher

doses.[14]
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Study

Duration
Species NOAEL LOAEL

Key Effects

at LOAEL
Reference

90-Day Rat
~90

mg/kg/day
- - [4][5]

1 Year Dog
9.7

mg/kg/day
33 mg/kg/day

Decreased

body weight

gain

[15]

2 Years Mouse
~90

mg/kg/day

~300

mg/kg/day

Decreased

body weight

gain

[4]

2 Years Rat 15 mg/kg/day
150

mg/kg/day

Decreased

body weight

gain,

microscopic

liver changes

(females)

[4]

Table 2: Subchronic and Chronic Toxicity of Metolachlor

Genotoxicity
The genotoxicity of Metolachlor has been evaluated in a range of in vitro and in vivo assays.

The overall weight of evidence suggests that Metolachlor is not genotoxic.[9][14] It has

generally tested negative in bacterial reverse mutation assays (Ames test), in vitro

chromosomal aberration assays in mammalian cells, and in vivo micronucleus assays in mice.

[9][16] Some studies have reported conflicting results, suggesting that further investigation may

be warranted.[9] The metabolites MESA and MOXA have also largely shown negative results in

genotoxicity assays.[3]

Carcinogenicity
The carcinogenic potential of Metolachlor has been assessed in long-term studies in rats and

mice. In male and female mice, and in male rats, there was no evidence of carcinogenicity at

doses up to 100-150 mg/kg/day.[4][17] However, in female rats, an increased incidence of liver
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tumors was observed at the highest dose tested (approximately 150 mg/kg/day).[4][17][18]

Based on these findings, the U.S. EPA has classified Metolachlor as a "possible human

carcinogen" (Group C) and more recently suggested it is "Not Likely to be Carcinogenic to

Humans" at doses that do not cause cellular proliferation in the liver, indicating a non-linear,

threshold-based mechanism of carcinogenicity.[1][5] The proposed mode of action for liver

tumor formation in female rats is mitogenic, involving cellular proliferation.[5]

A standard protocol for a two-year combined chronic toxicity and carcinogenicity study in rats,

based on OECD Test Guideline 453, would include:

Test Animals: At least 50 male and 50 female rats (e.g., Sprague-Dawley) per dose group.

Dosing: Administration of Metolachlor in the diet at three or more dose levels and a control

group for 24 months.

Observations: Daily clinical observations, weekly body weight and food consumption

measurements.

Clinical Pathology: Hematology, clinical chemistry, and urinalysis at 3, 6, 12, 18, and 24

months.

Pathology: Full histopathological examination of all organs and tissues from all animals in the

control and high-dose groups, and of all gross lesions and target organs from all other

animals.
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Figure 2. Workflow for a chronic toxicity and carcinogenicity study.

Reproductive and Developmental Toxicity
Metolachlor is not considered to be a reproductive or developmental toxicant at doses that are

not maternally toxic.[7][12] In two-generation reproduction studies in rats, no adverse effects on

mating, fertility, or gestation were observed at doses up to 50 mg/kg/day.[4][5] At higher doses,
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a decrease in pup body weight was noted.[19] Developmental toxicity studies in rats and

rabbits did not show any teratogenic effects.[7]

Study Type Species
NOAEL

(Maternal)

NOAEL

(Developme

ntal)

Key Effects Reference

Two-

Generation

Reproduction

Rat 50 mg/kg/day 15 mg/kg/day

Reduced pup

weights at

higher doses

[5][19]

Development

al
Rat

300

mg/kg/day

>300

mg/kg/day

No

teratogenic

effects

[14]

Development

al
Rabbit

100

mg/kg/day

>360

mg/kg/day

No

teratogenic

effects

[7]

Table 3: Reproductive and Developmental Toxicity of Metolachlor

The OECD Test Guideline 416 for a two-generation study in rats typically involves:

Test Animals: Young adult male and female rats (F0 generation).

Dosing: Continuous dietary administration of the test substance to the F0 generation for a

pre-mating period, during mating, gestation, and lactation. Dosing is continued for the F1

generation through their maturation, mating, and production of the F2 generation.

Endpoints:

Parental (F0 and F1): Clinical observations, body weight, food consumption, estrous

cycles, mating performance, fertility, gestation length, and parturition. Gross necropsy and

histopathology of reproductive organs.

Offspring (F1 and F2): Viability, sex ratio, body weight, and developmental landmarks

(e.g., anogenital distance, nipple retention, balano-preputial separation).
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Neurotoxicity
There is no evidence to suggest that Metolachlor is a neurotoxin.[12][14] Specific neurotoxicity

studies have not been required by regulatory agencies based on the lack of neurotoxic effects

observed in standard acute, subchronic, and chronic toxicity studies.[14]

Mechanism of Action and Signaling Pathways
The primary mode of action of Metolachlor as a herbicide is the inhibition of the biosynthesis of

very-long-chain fatty acids (VLCFAs).[2] This is achieved by inhibiting the activity of elongase

enzymes.[1] VLCFAs are essential components of cell membranes, and their inhibition disrupts

cell division and growth in susceptible plants.[2]

In non-target organisms, the toxicological effects of Metolachlor may be linked to several

mechanisms:

Oxidative Stress
Exposure to Metolachlor has been shown to induce oxidative stress in various organisms. This

is characterized by an imbalance between the production of reactive oxygen species (ROS)

and the antioxidant defense system. Studies have demonstrated alterations in the activity of

antioxidant enzymes such as superoxide dismutase (SOD), catalase (CAT), and glutathione

peroxidase (GPX), as well as changes in the levels of glutathione (GSH).[3][11] The resulting

oxidative damage can affect lipids, proteins, and DNA.
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Figure 3. Metolachlor-induced oxidative stress pathway.

Endocrine Disruption
There is evidence to suggest that Metolachlor may have endocrine-disrupting properties.

Studies in male Wistar rats have shown that prepubertal exposure to Metolachlor can lead to

changes in reproductive endocrinology, including altered serum concentrations of testosterone,

estradiol, and follicle-stimulating hormone (FSH).[20] One proposed mechanism is the

increased activity of the aromatase enzyme, which converts testosterone to estradiol.[14][20]
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Figure 4. Proposed endocrine disruption pathway of Metolachlor.

Cell Cycle Alterations
In vitro studies using human liver cells (HepG2) have suggested that Metolachlor may affect

cell cycle progression.[3] It has been demonstrated that Metolachlor can lead to a decrease in

the levels of retinoblastoma protein, which may result in cell cycle arrest.[3]

Toxicology of Metabolites
The primary metabolites of Metolachlor, MESA and MOXA, are frequently detected in ground

and surface water.[3][8] Toxicological studies on these metabolites indicate that they are

generally less toxic than the parent compound.[21]

Metolachlor Ethanesulfonic Acid (MESA; CGA-354743): Acute toxicity studies in rats show

low toxicity.[6] MESA is poorly absorbed from the gastrointestinal tract.[6]

Metolachlor Oxanilic Acid (MOXA; CGA-51202): Subchronic oral toxicity studies in rats and

dogs have shown some evidence of liver toxicity, similar to the parent compound, but at

higher doses.[12][21] There is no evidence of developmental toxicity for MOXA.[3]

Other Metabolites: Information on the toxicology of other metabolites like CGA-37735 and

CGA-49751 is limited. Available data for CGA-37735 suggest it is not mutagenic in the Ames

test.[12]

Metabolite Key Toxicological Findings Reference

MESA (CGA-354743)
Low acute toxicity; poor

gastrointestinal absorption.
[6]

MOXA (CGA-51202)

Lower subchronic toxicity than

parent; some liver effects at

high doses; no developmental

toxicity.

[3][12][21]

CGA-37735 Not mutagenic in Ames test. [12]

Table 4: Summary of Metabolite Toxicology
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Conclusion
Metolachlor exhibits a well-characterized toxicological profile of low acute toxicity. The primary

concerns with repeated exposure are effects on the liver and body weight. It is not considered

to be genotoxic, and its carcinogenic potential in female rats appears to be mediated by a non-

linear, mitogenic mode of action. Metolachlor is not a reproductive or developmental toxicant at

doses that are not maternally toxic, and it does not exhibit neurotoxic properties. The main

metabolites, MESA and MOXA, are generally less toxic than the parent compound. The primary

mechanism of action is the inhibition of VLCFA synthesis, with evidence also pointing to the

induction of oxidative stress and potential endocrine-disrupting effects as contributing to its

toxicity in non-target organisms. This comprehensive profile, supported by detailed

experimental data, provides a robust foundation for risk assessment and the safe use of

Metolachlor in agriculture. Further research into the specific signaling pathways affected by

Metolachlor and a more complete toxicological characterization of its minor metabolites would

further enhance our understanding of its potential health effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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